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Compound of Interest

Compound Name: 2-(3-Aminophenyl)benzoic acid

Cat. No.: B112901

Technical Support Center: 2-(3-
Aminophenyl)benzoic acid

This technical support center provides essential information for the safe handling, storage, and
use of 2-(3-Aminophenyl)benzoic acid (CAS No. 67856-54-6) for researchers, scientists, and
professionals in drug development.

Frequently Asked Questions (FAQSs)
Q1: What is 2-(3-Aminophenyl)benzoic acid?

2-(3-Aminophenyl)benzoic acid is an organic compound with the molecular formula
C13H11NOz2.[1] It is often used as a chemical intermediate in the synthesis of more complex
molecules.

Q2: What are the primary hazards associated with 2-(3-Aminophenyl)benzoic acid?

Based on available data, 2-(3-Aminophenyl)benzoic acid is associated with the following
hazards:

o Harmful if swallowed.

e Causes skin irritation.
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o Causes serious eye irritation.
e May cause respiratory irritation.
Q3: How should I properly store 2-(3-Aminophenyl)benzoic acid?

Store the compound in a tightly closed container in a refrigerator at 2-8°C.[2] It should be
protected from light.

Q4: What personal protective equipment (PPE) should | use when handling this compound?

It is recommended to use standard laboratory PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat

Use in a well-ventilated area or with a fume hood.

Q5: What should | do in case of accidental exposure?

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.

o Skin Contact: Wash off with soap and plenty of water. If irritation persists, seek medical
attention.

 Inhalation: Move to fresh air. If you feel unwell, seek medical attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Q6: What are the known incompatibilities for this chemical?

Avoid contact with strong oxidizing agents, strong acids, and strong bases.
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Quantitative Data

Physical and Chemical Properties

Property Value Reference
CAS Number 67856-54-6 [1]I2]
Molecular Formula C13H11NO2 [1112]
Molecular Weight 213.23 g/mol [1][2]
Melting Point 174-176 °C

Boiling Point 424.1 £ 28.0 °C (Predicted)

Appearance Off-white to light brown powder

Soluble in methanol and

Solubility DMSO

Safety and Hazard Information

Hazard Statement GHS Classification

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Note: A comprehensive Safety Data Sheet (SDS) should be consulted for complete and verified
toxicological data.

Experimental Protocols

Representative Protocol: Amide Coupling Reaction
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This protocol describes a general procedure for the coupling of 2-(3-Aminophenyl)benzoic
acid with a primary amine using a carbodiimide coupling agent.

Materials:

2-(3-Aminophenyl)benzoic acid

e Primary amine of choice

» N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)

o Hydroxybenzotriazole (HOB)

e Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

e Sodium bicarbonate solution (5%)

e Brine

e Anhydrous sodium sulfate or magnesium sulfate

e Magnetic stirrer and stir bar

¢ Round-bottom flask

» Nitrogen or argon atmosphere setup

Procedure:

e In a clean, dry round-bottom flask under an inert atmosphere, dissolve 2-(3-
Aminophenyl)benzoic acid (1 equivalent) and HOBt (1.1 equivalents) in anhydrous DMF.

e Add the primary amine (1.1 equivalents) to the solution and stir for 10 minutes at room
temperature.

e Cool the reaction mixture to 0°C using an ice bath.
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e Slowly add a solution of DCC or EDC (1.2 equivalents) in anhydrous DMF to the reaction
mixture.

 Allow the reaction to warm to room temperature and stir for 12-24 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, filter off the dicyclohexylurea (DCU) byproduct if DCC was
used.

 Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash
sequentially with 5% sodium bicarbonate solution, water, and brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography or recrystallization as needed.

Troubleshooting Guides

Common Issues in Amide Coupling Reactions
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Problem

Possible Cause(s)

Suggested Solution(s)

Low or No Product Formation

- Inactive coupling reagent.-
Presence of moisture in the
reaction.- Steric hindrance of
the amine or carboxylic acid.-
Low nucleophilicity of the

amine.

- Use fresh, high-purity
coupling reagents.- Ensure all
glassware is oven-dried and
use anhydrous solvents.-
Increase reaction time and/or
temperature.- Add a non-
nucleophilic base like

diisopropylethylamine (DIPEA).

Presence of Unreacted

Starting Material

- Insufficient equivalents of
coupling reagent or amine.-

Incomplete reaction.

- Increase the equivalents of
the limiting reagent.- Extend

the reaction time.

Formation of Side Products

- Epimerization of chiral
centers.- Formation of N-
acylurea byproduct.- Self-
condensation of the starting

material.

- Add HOBLt or another
racemization suppressor.-
Optimize the reaction
temperature (often lower
temperatures are better).-
Control the stoichiometry and

addition rate of reagents.

Difficult Purification

- Co-elution of product and
byproducts.- Poor solubility of
the product.

- Try a different solvent system
for chromatography.- Consider
recrystallization from a suitable

solvent mixture.

Visualizations
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Low Yield in Amide Coupling?

Click to download full resolution via product page

Caption: Troubleshooting workflow for low yield in amide coupling reactions.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b112901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Reaction Setup

1. Dissolve 2-(3-Aminophenyl)benzoic acid
and HOBt in anhydrous DMF.

l

2. Add primary amine and stir.

l

3. Cool to 0°C.

Reaction

4. Add DCC or EDC solution.

l

5. Stir at room temperature for 12-24h.

l

6. Monitor reaction by TLC.

Workup and| Purification

7. Filter byproduct (if any).

l

8. Dilute, wash, and extract.

l

9. Dry and concentrate organic layer.

l

10. Purify by chromatography or recrystallization.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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